Cas no 2375249-45-7 (Piperazine, 2-methyl-3-phenyl-, (2S,3R)-)

• Product Name: Piperazine, 2-methyl-3-phenyl-, (2S,3R)-
• CAS No: 2375249-45-7
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5805612
• PubChem ID: 92573485
• Update Time: 2025-06-12

Piperazine, 2-methyl-3-phenyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-methyl-3-phenyl-, (2S,3R)-
• EN300-7443457
• 2375249-45-7
• (2S,3R)-2-Methyl-3-phenylpiperazine
• rac-(2R,3S)-2-methyl-3-phenylpiperazine

• Inchi： 1S/C11H16N2/c1-9-11(13-8-7-12-9)10-5-3-2-4-6-10/h2-6,9,11-13H,7-8H2,1H3/t9-,11-/m0/s1
• InChI Key： FGMBXZFXOUIKOT-ONGXEEELSA-N
• SMILES： N1CCN[C@H](C2=CC=CC=C2)[C@@H]1C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±25.0 °C(Predicted)
• pka: 8.86±0.60(Predicted)

Additional information on Piperazine, 2-methyl-3-phenyl-, (2S,3R)-

Piperazine, 2-methyl-3-phenyl-, (2S,3R)- (CAS No. 2375249-45-7): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound Piperazine, 2-methyl-3-phenyl-, (2S,3R)-, identified by its unique Chemical Abstracts Service Number (CAS No. 2375249-45-7), represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This enantiomerically pure compound has garnered attention due to its structural complexity and the promising biological activities it exhibits. The presence of both a methyl group and a phenyl ring at the 2 and 3 positions, respectively, combined with the specific stereochemistry defined by the (2S,3R) configuration, makes this compound a subject of intense research interest.

Recent advancements in the field of drug discovery have highlighted the importance of chiral compounds in achieving desired pharmacological outcomes. The stereochemistry of Piperazine, 2-methyl-3-phenyl-, (2S,3R)- plays a crucial role in determining its interaction with biological targets. The (2S,3R) configuration ensures that the molecule has a specific three-dimensional arrangement, which can significantly influence its binding affinity and selectivity. This has led to extensive studies aimed at understanding how such stereochemical features contribute to biological activity.

In the context of modern medicinal chemistry, the development of novel scaffolds that incorporate piperazine moieties has been particularly fruitful. Piperazine derivatives are known for their versatility in drug design, often serving as key structural elements in molecules targeting various therapeutic areas. The methyl and phenyl substituents in Piperazine, 2-methyl-3-phenyl-, (2S,3R)- introduce additional functional groups that can be further modified to enhance pharmacological properties. This flexibility has made it a valuable building block for synthesizing compounds with tailored biological activities.

One of the most compelling aspects of this compound is its potential in the development of therapeutic agents. Preliminary studies have suggested that derivatives of Piperazine, 2-methyl-3-phenyl-, (2S,3R)- may exhibit properties relevant to neurological disorders, infectious diseases, and inflammation. The interaction between the methyl group and biological targets can modulate receptor binding, while the phenyl ring can influence solubility and metabolic stability. These factors are critical in optimizing drug candidates for clinical use.

The stereochemical purity of Piperazine, 2-methyl-3-phenyl-, (2S,3R)- is another key consideration in its application. Enantiopure compounds often exhibit improved efficacy and reduced side effects compared to racemic mixtures. The synthesis of this enantiomer requires sophisticated methodologies that ensure high yield and minimal racemization. Advances in asymmetric synthesis have made it increasingly feasible to produce such compounds on a scalable basis.

Recent research has also explored the role of piperazine derivatives in modulating enzyme activity. Enzymes are central to many biological processes, and their inhibition or activation can lead to therapeutic benefits. The structural features of Piperazine, 2-methyl-3-phenyl-, (2S,3R)-, including the presence of both methyl and phenyl groups, make it a promising candidate for designing enzyme inhibitors. Such inhibitors could be used to treat conditions ranging from metabolic disorders to cancer.

The pharmacokinetic properties of Piperazine, 2-methyl-3-phenyl-, (2S,3R)- are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for developing effective drugs. The structural features of this compound influence its solubility, permeability across cell membranes, and interaction with metabolic enzymes. These factors must be carefully considered during drug development to ensure optimal therapeutic outcomes.

In conclusion,Piperazine, 2-methyl-3-phenyl-, (2S,3R)-, with its CAS No. 2375249-45-7, represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and stereochemical purity make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas.